Cas no 89811-41-6 (1,4-Phthalazinedione, 2,3-dihydro-2-methyl-3-phenyl-)

1,4-Phthalazinedione, 2,3-dihydro-2-methyl-3-phenyl- structure
89811-41-6 structure
Product Name:1,4-Phthalazinedione, 2,3-dihydro-2-methyl-3-phenyl-
CAS No:89811-41-6
MF:C15H12N2O2
MW:252.267983436584
CID:588505
PubChem ID:13216419
Update Time:2025-04-19

1,4-Phthalazinedione, 2,3-dihydro-2-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Phthalazinedione, 2,3-dihydro-2-methyl-3-phenyl-
    • 2-methyl-3-phenylphthalazine-1,4-dione
    • DTXSID00528991
    • SCHEMBL14275260
    • 89811-41-6
    • 2-Methyl-3-phenyl-2,3-dihydrophthalazine-1,4-dione
    • Inchi: 1S/C15H12N2O2/c1-16-14(18)12-9-5-6-10-13(12)15(19)17(16)11-7-3-2-4-8-11/h2-10H,1H3
    • InChI Key: AGGFBAAISFRGMM-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(N(C)N1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 252.089877630g/mol
  • Monoisotopic Mass: 252.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.6Ų
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